Cas no 1303890-45-0 (6-Bromo-7-chloroimidazo1,2-Apyridine)

• Product Name: 6-Bromo-7-chloroimidazo1,2-Apyridine
• CAS No: 1303890-45-0
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12405308
• CID: 2100735
• PubChem ID: 46738204
• Update Time: 2025-05-22

6-Bromo-7-chloroimidazo1,2-Apyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-chloroH-imidazo[1,2-a]pyridine
• 6-Bromo-7-chloroimidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine,6-bromo-7-chloro-
• 1303890-45-0
• F13891
• IMidazo[1,2-a]pyridine, 6-broMo-7-chloro-
• AS-47481
• DB-169852
• CS-0102567
• SCHEMBL25233154
• AKOS037644153
• MFCD12405308
• 6-Bromo-7-chloroimidazo1,2-Apyridine

• MDL： MFCD12405308
• Inchi： 1S/C7H4BrClN2/c8-5-4-11-2-1-10-7(11)3-6(5)9/h1-4H
• InChI Key： KSAJQCCWMBQXFB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=NC=CN2C=1)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.1

Additional information on 6-Bromo-7-chloroimidazo1,2-Apyridine

Comprehensive Overview of 6-Bromo-7-chloroimidazo[1,2-A]pyridine (CAS No. 1303890-45-0)

6-Bromo-7-chloroimidazo[1,2-A]pyridine (CAS No. 1303890-45-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-A]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. Researchers and industry professionals frequently search for terms like "imidazo[1,2-A]pyridine derivatives", "bromochloro heterocycles", and "CAS 1303890-45-0 applications", reflecting the growing interest in this molecule.

The molecular structure of 6-Bromo-7-chloroimidazo[1,2-A]pyridine features a fused bicyclic system with bromine and chlorine substituents at the 6 and 7 positions, respectively. This arrangement enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery targeting resistant pathogens. Keywords such as "imidazo[1,2-A]pyridine synthesis" and "halogenated heterocycles in medicine" are often associated with this compound in scientific literature.

From a synthetic chemistry perspective, 6-Bromo-7-chloroimidazo[1,2-A]pyridine serves as a versatile building block for constructing more complex molecules. Its halogen atoms enable cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry. Industry searches for "bromo-chloroimidazo pyridine suppliers" and "CAS 1303890-45-0 price" indicate its commercial relevance. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

Environmental and regulatory considerations are increasingly shaping research around compounds like 6-Bromo-7-chloroimidazo[1,2-A]pyridine. With the rise of green chemistry initiatives, scientists are exploring eco-friendly synthetic routes for halogenated heterocycles. Queries such as "sustainable synthesis of imidazo[1,2-A]pyridines" and "biodegradability of brominated compounds" reflect this shift. The compound's potential in photocatalysis and material science further expands its utility beyond life sciences.

Analytical characterization of CAS 1303890-45-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for research reproducibility. The growing demand for high-purity heterocyclic compounds has led to optimized purification protocols, addressing common challenges like isomer separation and halogen retention during synthesis.

Future prospects for 6-Bromo-7-chloroimidazo[1,2-A]pyridine include its integration into AI-driven drug design platforms and catalytic asymmetric synthesis. As computational chemistry advances, predictive models for imidazo[1,2-A]pyridine reactivity could accelerate discovery workflows. The compound's role in developing next-generation agrochemicals with reduced environmental impact also aligns with global sustainability goals, making it a focal point for interdisciplinary research.